Temposil

• CAS RN: 8013-88-5
• Molecular Formula: C8H12CaN2O7
• Molecular Weight: 288.27 g/mol
• InChI: InChI=1S/C6H8O7.C2H4N2.Ca/c7-3(8)1-6(13,5(11)12)2-4(9)10;1-4-2-3;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);4H,1H3
• InChI Key: SJLURGNXYPTBKK-UHFFFAOYSA-N
• SMILES: CNC#N.C(C(=O)O)C(CC(=O)O)(C(=O)O)O.[Ca]
• synonyms: Abstem; Calcium Carbimide; Calcium Cyanamide; Calcium Cyanamide, Citrated; Calcium Salt Cyanamide; Carbimide; Carbimide, Calcium; Citrated Calcium Cyanamide; Colme; Cyanamide; Cyanamide, Calcium; Cyanamide, Calcium (1:1) Salt; Cyanamide, Calcium (2:1) Salt; Cyanamide, Calcium Salt; Cyanamide, Citrated Calcium; Temposil

Description

A cyanide compound which has been used as a fertilizer, defoliant and in many manufacturing processes. It often occurs as the calcium salt, sometimes also referred to as cyanamide. The citrated calcium salt is used in the treatment of alcoholism.

Scientific Research Applications

Drug-Delivery and Antioxidant Properties

Nanostructured biosilica produced by Thalassiosira weissflogii diatoms was covalently functionalized with TEMPO (2,6,6-tetramethylpiperidine-N-oxyl), showcasing efficient scavenging of reactive oxygen species (ROS) in biological systems. The TEMPO-functionalized biosilica exhibited promising drug delivery properties for Ciprofloxacin, an antimicrobial frequently used in orthopedic or dental implant-related infections. This innovative combination of drug delivery and antioxidant properties makes TEMPO-biosilica a promising material for fostering the growth of fibroblasts and osteoblast-like cells, potentially revolutionizing treatments in orthopedics and dentistry (Cicco et al., 2015).

Advancements in Chemical Transformations

TEMPO is utilized widely in various industrial applications for chemical transformations due to its powerful redox properties. Recent advancements in TEMPO chemistry have focused on its immobilization on organic and inorganic support materials. This development aims at the recovery and reuse of TEMPO while maintaining its high activity, addressing both economic and environmental concerns. The applications of TEMPO, both in homogeneous and heterogeneous forms, span a wide range, from synthetic chemistry methodology to polymer chemistry, highlighting its versatile nature and significant impact on the field of chemical transformations (Beejapur et al., 2019).

Optical Recording of Membrane Voltage Dynamics

TEMPO has enabled the creation of an optical technique, called TEMPO, that records the aggregate trans-membrane voltage dynamics of genetically specified neurons in freely behaving mice. This breakthrough technique offers over ten-fold greater sensitivity than previous fiber-optic techniques, reaching the noise minimum set by quantum mechanical photon shot noise. This development opens new avenues for deconstructing neurophysiological states into trans-membrane voltage activity patterns of specific cell types, potentially revolutionizing our understanding of brain functions and disorders (Marshall et al., 2016).

Energy Storage and Catalytic Systems

TEMPO, specifically the redox-active TEMPO fragment, plays a crucial role in research on organic batteries and catalytic systems, which are considered promising alternatives to devices relying on limited resources like lithium and rare earth metals. TEMPO-containing materials demonstrate remarkable electrochemical performance and physical properties, making them integral in designing high-loading catalysis systems. The performance of these materials strongly depends on their molecular structure, highlighting the importance of rational compound design for the future of energy storage and catalytic systems (Vereshchagin et al., 2022).